Ethanone, 2-phenyl-1-(tetrahydro-2-furanyl)-
Overview
Description
Ethanone, 2-phenyl-1-(tetrahydro-2-furanyl)- is a chemical compound with the molecular formula C12H14O2 and a molecular weight of 190.24 . It is also known by its CAS number 113122-86-4 .
Molecular Structure Analysis
The molecular structure of Ethanone, 2-phenyl-1-(tetrahydro-2-furanyl)- consists of a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) attached to an ethanone group (a two-carbon ketone), which is in turn attached to a tetrahydrofuran ring . This complex structure likely contributes to its unique chemical properties.Physical And Chemical Properties Analysis
Ethanone, 2-phenyl-1-(tetrahydro-2-furanyl)- has a predicted boiling point of 305.2±35.0 °C and a predicted density of 1.107±0.06 g/cm3 .Scientific Research Applications
- Antimicrobial Agents : Some derivatives of 2-phenyltetrahydrofuran-2-one exhibit antimicrobial activity. Scientists investigate their potential as novel antibiotics or antifungal agents .
- Nanocrystals and Nanoparticles : Researchers explore the synthesis of nanocrystals and nanoparticles using 2-phenyltetrahydrofuran-2-one. These nanostructures find applications in catalysis, sensors, and optoelectronics .
Organic Synthesis and Medicinal Chemistry
Materials Science and Nanotechnology
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit tubulin , a protein that is crucial for cell division and structure.
Mode of Action
Ethanone, 2-phenyl-1-(tetrahydro-2-furanyl)- likely interacts with its target by binding at the active site, thereby inhibiting its function
Pharmacokinetics
It is mentioned that similar derivatives have acceptable pharmacokinetic profiles and are favorable for oral drug administration .
Result of Action
Similar compounds have been found to induce g2/m cell cycle arrest and apoptosis in certain cancer cells .
properties
IUPAC Name |
1-(oxolan-2-yl)-2-phenylethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c13-11(12-7-4-8-14-12)9-10-5-2-1-3-6-10/h1-3,5-6,12H,4,7-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIXMTHYSMVUUBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40551006 | |
Record name | 1-(Oxolan-2-yl)-2-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40551006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
113122-86-4 | |
Record name | 1-(Oxolan-2-yl)-2-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40551006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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